Cas no 2411287-98-2 (N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide)

• Product Name: N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide
• CAS No: 2411287-98-2
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 6367931
• PubChem ID: 154880128
• Update Time: 2025-07-10

N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560649
• N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide
• N-{[4-(trifluoromethyl)phenyl]methyl}oxirane-2-carboxamide
• Z3687607023
• 2411287-98-2

• Inchi： 1S/C11H10F3NO2/c12-11(13,14)8-3-1-7(2-4-8)5-15-10(16)9-6-17-9/h1-4,9H,5-6H2,(H,15,16)
• InChI Key： YTLNMJSIHPOLIP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CNC(C1CO1)=O)(F)F

Computed Properties

• Exact Mass: 245.06636305g/mol
• Monoisotopic Mass: 245.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide

Professional Introduction to N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide (CAS No: 2411287-98-2)

N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2411287-98-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The unique structural features of this compound, particularly the presence of a trifluoromethyl group and an oxirane ring, contribute to its distinctive chemical properties and potential applications in drug design.

The trifluoromethyl group is a key structural moiety in many pharmacologically active compounds due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide, this group likely plays a crucial role in determining the compound's interaction with biological targets. Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral, anticancer, and anti-inflammatory agents, where the electron-withdrawing nature of fluorine atoms enhances the efficacy of these molecules.

The oxirane ring, also known as an epoxide, is another critical feature of this compound. Epoxides are known for their reactivity and ability to undergo various chemical transformations, which can be exploited in drug synthesis and functionalization. In particular, the oxirane ring in N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide may serve as a versatile handle for further derivatization, allowing researchers to explore diverse structural analogs with tailored biological activities. This flexibility makes the compound a valuable scaffold for medicinal chemists seeking to develop innovative therapeutic strategies.

In recent years, there has been growing interest in the development of fluorinated epoxides as bioactive molecules. These compounds have shown potential in various therapeutic areas due to their unique chemical properties. For instance, fluorinated epoxides have been investigated for their role in modulating enzyme activity and inhibiting pathogenic processes. The presence of both trifluoromethyl and oxirane moieties in N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide suggests that it may exhibit similar bioactivities, making it a promising candidate for further exploration.

The synthesis of N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide involves sophisticated organic chemistry techniques that highlight its complexity and potential utility. The introduction of the trifluoromethyl group typically requires specialized synthetic methodologies, such as halogen-metal exchange reactions or direct fluorination processes. Similarly, the incorporation of the oxirane ring often involves epoxidation reactions or cycloaddition processes. These synthetic steps underscore the compound's intricate structure and the expertise required to produce it in high yields and purity.

Ongoing research in this area continues to uncover new applications for compounds like N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide. For example, studies have explored its potential as a precursor for more complex pharmacophores or as an intermediate in multi-step synthetic routes. The combination of its structural features makes it an attractive molecule for drug discovery programs aimed at identifying novel therapeutic agents with improved efficacy and reduced side effects.

The pharmaceutical industry is increasingly recognizing the value of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. The presence of a trifluoromethyl group can enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. These attributes are particularly important for drugs that require prolonged circulation or specific targeting within the body. N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide embodies these characteristics, positioning it as a potential lead compound for future drug candidates.

In conclusion, N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide (CAS No: 2411287-98-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyl group and an oxirane ring, contribute to its distinctive chemical properties and biological activities. As research continues to advance our understanding of fluorinated compounds and their applications in drug development, N-[[4-(Trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide is poised to play a crucial role in shaping the future of medicinal chemistry.